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Compound of Interest

Compound Name: Diisobutylphosphite

CAS No.: 1189-24-8

Cat. No.: B049222 Get Quote

Executive Summary
Diisobutyl phosphite (DIBP) is a versatile organophosphorus reagent widely utilized in the

synthesis of phosphoramidates, bisphosphorothioates, and aminoethylphosphonates for drug

development. While structurally simple, its handling requires rigorous adherence to safety

protocols due to its moisture sensitivity, irritant properties, and potential to release toxic

byproducts (phosphine oxides) under thermal stress.

This guide moves beyond standard MSDS reporting to provide a field-validated technical

framework for researchers. It focuses on the Atherton-Todd reaction, a primary application of

DIBP, delineating the mechanistic safety controls required to prevent runaway exotherms and

exposure to hazardous intermediates.

Chemical Profile & Physical Properties[1][2][3][4][5]
Identity: Diisobutyl Phosphite Synonyms: Phosphorous acid diisobutyl ester; Diisobutyl

phosphonate CAS Number: 1189-24-8 Molecular Formula: C₈H₁₉O₃P[1]
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Property Value Technical Note

Molecular Weight 194.21 g/mol

Physical State Clear, colorless liquid Viscosity similar to water.

Boiling Point 138 °C @ 55 mmHg

High boiling point requires

vacuum distillation for

purification.

Flash Point Data Not Available*

Treat as Combustible (Class

IIIB). Analog Diethyl Phosphite

has FP of 90°C; DIBP is likely

>93°C.

Density 0.98 g/mL Slightly less dense than water.

Solubility Hydrolyzes in water

Reacts slowly to form

phosphorous acid and

isobutanol.

Vapor Pressure Low (< 1 mmHg @ 20°C)

Low volatility reduces

inhalation risk at RT, but

aerosols are hazardous.

Hazard Identification & Toxicology (GHS
Classification)
Signal Word:WARNING

Primary Hazards
Skin Corrosion/Irritation (Category 2): Causes moderate to severe skin irritation upon

contact. The lipophilic nature of the isobutyl chains facilitates dermal absorption.

Serious Eye Damage/Irritation (Category 2A): Direct contact causes severe irritation and

potential corneal damage if not rinsed immediately.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory tract irritation

(mucosal membranes) if misted.
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Latent Chemical Hazards
Hydrolysis: Contact with moisture releases Isobutanol and Phosphorous Acid. In confined

spaces, this can lead to pressure buildup.

Thermal Decomposition: Above 200°C, or in the presence of strong reducing agents, DIBP

may decompose to release Phosphine (PH₃) (highly toxic/flammable) and phosphorus

oxides (POx).

Safe Handling & Storage Protocols
The following workflow ensures the integrity of the reagent and the safety of the operator.

Engineering Controls
Inert Atmosphere: DIBP must be handled under nitrogen or argon. Oxygen and moisture

promote slow oxidation to the phosphate and hydrolysis, respectively.

Ventilation: All transfers must occur within a certified chemical fume hood.

Personal Protective Equipment (PPE)[7]
Gloves: Nitrile rubber (0.11 mm) is sufficient for splash protection. For prolonged

immersion/transfer, use Butyl rubber.

Eye Protection: Chemical splash goggles are mandatory. Face shields are recommended

during bulk transfer (>1 L).

Storage Logic
Temperature: Store at 2°C – 8°C (Refrigerator) or cool ambient (<15°C).

Container: Keep in tightly closed glass or stainless steel containers. Do not store in standard

polyethylene for long periods due to potential permeation/leaching.

Segregation: Store away from Strong Oxidizers (perchlorates, permanganates) and Strong

Bases (causes rapid hydrolysis/exotherm).

Handling Workflow Diagram
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The following DOT diagram illustrates the "Cradle-to-Grave" safe handling logic for DIBP.
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Figure 1: Safe handling lifecycle for Diisobutyl Phosphite, emphasizing moisture exclusion and

thermal control.

Reaction Safety: The Atherton-Todd Protocol
The most common application of DIBP is the Atherton-Todd reaction, where DIBP is converted

in situ to a dialkyl chlorophosphate using Carbon Tetrachloride (CCl₄) and a base. This reaction

presents specific safety challenges.

The Mechanism & Risks
Deprotonation: Base removes the P-H proton.

Chlorination: The anion attacks CCl₄, generating the reactive chlorophosphate and a CCl₃⁻

anion (which becomes CHCl₃).

Critical Risk: The reaction is Exothermic. If DIBP is added too quickly to the base/CCl₄ mixture,

a runaway exotherm can occur, potentially boiling the solvent (CCl₄ or MeCN) and releasing

toxic vapors.

Validated Safety Protocol
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Solvent Choice: While CCl₄ is the classical reagent, it is a carcinogen. Modern protocols

often use CCl₄ in catalytic amounts with a stoichiometric chlorine source, or alternative

halogenating agents like NCS (N-chlorosuccinimide) to avoid high toxicity.

Temperature Control: Maintain reaction temperature between 0°C and 10°C during the

addition of DIBP.

Order of Addition: Add the Base (e.g., Triethylamine) to the DIBP/Solvent mixture slowly, or

add DIBP to the Base/Solvent mixture dropwise. Never dump reagents rapidly.

Reagents:
DIBP + Amine + CCl4

Step 1: Deprotonation
(Exothermic)

Slow Addition (0°C)

Intermediate:
Diisobutyl Chlorophosphate

In Situ Generation

CONTROL POINT:
Monitor Internal Temp

Keep < 10°C

Product:
Phosphoramidate/Phosphate

+ Nucleophile (R-OH / R-NH2)

Click to download full resolution via product page

Figure 2: Process flow for the Atherton-Todd reaction showing critical temperature control

points.

Emergency Response
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Fire Fighting
Media: Use Carbon Dioxide (CO₂), Dry Chemical powder, or Alcohol-resistant foam.

Do NOT Use: High-volume water jet. Water may spread the chemical and accelerate

hydrolysis, generating acid fumes.

Combustion Products: Oxides of phosphorus (POx), Carbon oxides (CO, CO₂). Wear SCBA.

Accidental Release (Spill)
Evacuate: Clear the area of non-essential personnel.

PPE: Wear full face shield, lab coat, and butyl gloves.

Containment: Absorb with inert material (vermiculite, dry sand, or earth). Do not use sawdust

(fire hazard).

Disposal: Sweep up into a suitable, closed container. Hydrolyze carefully with a dilute

sodium hydroxide solution in a waste pail if per facility protocol, or dispose of as hazardous

organic waste.

First Aid
Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses.

Seek immediate medical attention.

Skin Contact: Wash with soap and plenty of water.[2] If irritation persists, seek medical aid.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a Poison Control Center

immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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